Cas no 142232-19-7 (Benzoic acid, 2,4,6-trimethoxy-, ethyl ester)

• Product Name: Benzoic acid, 2,4,6-trimethoxy-, ethyl ester
• CAS No: 142232-19-7
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• MDL: MFCD06204550
• CID: 3735231
• Update Time: 2025-10-28

Benzoic acid, 2,4,6-trimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-trimethoxy-, ethyl ester

• MDL： MFCD06204550
• Inchi： 1S/C12H16O5/c1-5-17-12(13)11-9(15-3)6-8(14-2)7-10(11)16-4/h6-7H,5H2,1-4H3
• InChI Key： FVMZPDGHRFORBF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(OC)C=C(OC)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on Benzoic acid, 2,4,6-trimethoxy-, ethyl ester

Benzoic acid, 2,4,6-trimethoxy-, ethyl ester (CAS No. 142232-19-7): A Comprehensive Overview

Benzoic acid, 2,4,6-trimethoxy-, ethyl ester, identified by its Chemical Abstracts Service (CAS) number CAS No. 142232-19-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid features a unique structural configuration characterized by three methoxy groups at the 2, 4, and 6 positions of the benzene ring, coupled with an ethyl ester substituent at the carboxyl group. Such a molecular architecture imparts distinct chemical properties and biological activities, making it a subject of considerable interest in both academic and industrial applications.

The synthesis of Benzoic acid, 2,4,6-trimethoxy-, ethyl ester typically involves multi-step organic reactions, often starting from commercially available benzoic acid precursors. The introduction of methoxy groups at specific positions on the benzene ring is achieved through nucleophilic aromatic substitution or direct methylation reactions. Subsequent esterification of the carboxyl group yields the desired ethyl ester derivative. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to undesired byproducts.

One of the most notable features of Benzoic acid, 2,4,6-trimethoxy-, ethyl ester is its potential biological activity. The presence of multiple methoxy groups enhances its solubility in polar solvents and influences its interaction with biological targets. Recent studies have highlighted its role as a precursor in the synthesis of various pharmacologically active compounds. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

In the context of pharmaceutical research, Benzoic acid, 2,4,6-trimethoxy-, ethyl ester serves as a valuable intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several natural products known for their medicinal benefits. Researchers have leveraged this compound to design molecules that exhibit enhanced binding affinity to specific biological receptors. This has opened up new avenues for drug discovery, particularly in the treatment of neurological disorders and chronic inflammatory conditions.

The chemical stability and reactivity profile of Benzoic acid, 2,4,6-trimethoxy-, ethyl ester make it a versatile building block in organic synthesis. It can undergo further functionalization through various chemical transformations, such as hydrolysis to yield the corresponding carboxylic acid or reduction to form alcohols. These transformations are instrumental in creating a diverse library of compounds for medicinal chemistry applications.

Recent advancements in computational chemistry have further enhanced the understanding of Benzoic acid, 2,4,6-trimethoxy-, ethyl ester's properties. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies not only aid in rational drug design but also help predict potential side effects and optimize synthetic routes. The integration of machine learning algorithms has accelerated these processes by enabling rapid screening of large compound libraries.

The industrial significance of Benzoic acid, 2,4,6-trimethoxy-, ethyl ester extends beyond pharmaceuticals. It finds applications in the synthesis of specialty chemicals used in fragrances and dyes due to its aromatic structure and functional groups. The compound's ability to undergo selective modifications makes it a preferred choice for fine chemical synthesis.

In conclusion, Benzoic acid, 2,4,6-trimethoxy-, ethyl ester (CAS No. 142232-19-7) is a multifaceted compound with broad applications in chemistry and medicine. Its unique structural features and biological activities make it a valuable asset in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further.